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Cat. No.: B609133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the anti-tumor effects of ML264, a novel

small-molecule inhibitor of Krüppel-like Factor 5 (KLF5), across various cancer models.[1][2][3]

The objective of this document is to present a comparative overview of ML264's performance,

supported by experimental data, to aid in the evaluation of its therapeutic potential. While direct

comparative studies with other anti-tumor agents are limited, this guide consolidates the

existing data on ML264's efficacy and provides context for its potential application in oncology

research and development.

Mechanism of Action: Targeting KLF5
ML264 exerts its anti-tumor effects by potently and selectively inhibiting the expression of

Krüppel-like Factor 5 (KLF5).[1][3][4] KLF5 is a transcription factor that plays a crucial role in

the proliferation of intestinal epithelial cells and is implicated in the development and

progression of colorectal cancer through its interaction with the WNT and RAS/MAPK/PI3K

signaling pathways.[1] By downregulating KLF5, ML264 disrupts these oncogenic signaling

cascades, leading to cell cycle arrest and inhibition of tumor growth.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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